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Introduction

ZK824190 is an orally available and selective inhibitor of the urokinase plasminogen activator
(uPA), a serine protease implicated in various physiological and pathological processes,
including fibrinolysis, cell migration, and tissue remodeling.[1][2][3][4] Its potential as a
therapeutic agent, particularly in diseases such as multiple sclerosis, necessitates
comprehensive long-term preclinical evaluation to establish its safety and efficacy profile.[5][6]
These application notes provide a framework for designing and conducting long-term in vivo
studies of ZK824190, focusing on key experimental protocols and data interpretation.

Quantitative Data Summary

The following table summarizes the known quantitative parameters for ZK824190, which are
essential for dose selection and pharmacokinetic/pharmacodynamic (PK/PD) modeling in long-

term studies.
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Parameter Value Species Notes
In vitro measure of
IC50 (uPA) 237 nM - potency against the
primary target.
In vitro measure of
selectivity against
IC50 (tPA) 1600 nM - _ _
tissue plasminogen
activator.
In vitro measure of
IC50 (Plasmin) 1850 nM - selectivity against
plasmin.
Indicates good
Oral Bioavailability (F)  55% Rat absorption after oral
administration.
_ Achieved with a 2
Maximum )
) 0.64 pg/mL Rat mg/kg oral dose in an
Concentration (Cmax)
EAE model.
Total drug exposure
Area Under the Curve
2.2 h*ug/mL Rat after a 2 mg/kg oral
(AUC)
dose.
) Moderate elimination
Half-life (T1/2) 2.8 hours Rat

rate.

Signaling Pathway

The urokinase plasminogen activator system plays a central role in extracellular matrix

degradation and cell signaling. Understanding this pathway is critical for elucidating the

mechanism of action of ZK824190 and predicting its biological effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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